Cas no 85226-40-0 (2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one)

2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one structure
85226-40-0 structure
Product name:2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one
CAS No:85226-40-0
MF:C23H19N3O2
MW:369.415865182877
CID:1840195
PubChem ID:6435932

2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one
    • 3-anilino-2-[(E)-2-(4-methoxyphenyl)ethenyl]quinazolin-4-one
    • 4(3H)-Quinazolinone, 3-anilino-2-(p-methoxystyryl)-
    • 85226-40-0
    • 4(3H)-Quinazolinone, 2-(2-(4-methoxyphenyl)ethenyl)-3-(phenylamino)-
    • 3-Anilino-2-(p-methoxystyryl)-4(3H)-quinazolinone
    • Inchi: InChI=1S/C23H19N3O2/c1-28-19-14-11-17(12-15-19)13-16-22-24-21-10-6-5-9-20(21)23(27)26(22)25-18-7-3-2-4-8-18/h2-16,25H,1H3/b16-13+
    • InChI Key: UKUPNGXVPFDCLM-DTQAZKPQSA-N
    • SMILES: COC1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3C(=O)N2NC4=CC=CC=C4

Computed Properties

  • Exact Mass: 369.147727
  • Monoisotopic Mass: 369.147727
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.9
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.18
  • Boiling Point: 564.8°C at 760 mmHg
  • Flash Point: 295.4°C
  • Refractive Index: 1.626

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